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Compound of Interest

N-(2-aminoethyl)piperazine-1,4-
Compound Name:

diethylamine
CAS No.: 31295-54-2
Cat. No.: B1360334

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic data for the positional isomers
of methoxyphenylpiperazine: 1-(2-methoxyphenyl)piperazine, 1-(3-methoxyphenyl)piperazine,
and 1-(4-methoxyphenyl)piperazine. The differentiation of these isomers is crucial in drug
development and forensic chemistry, where precise structural elucidation is paramount. This
document presents a comprehensive analysis of their *H NMR, 3C NMR, Infrared (IR), and
Mass Spectrometry (MS) data, supported by detailed experimental protocols.

Data Presentation

The following tables summarize the key spectroscopic data for the three isomers, allowing for a

direct and objective comparison.

Table 1: *"H NMR Spectroscopic Data
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Aromatic Protons

-OCHs Protons (9, Piperazine Protons

Compound
(3, ppm) ppm) (3, ppm)

1-(2-

) 3.04 (t, 4H), 1.82 (t,
Methoxyphenyl)pipera  6.85-6.99 (m, 4H)[1] 3.85 (s, 3H)[1][2] aH)1]
zine
1-(3- 7.18 (t, 1H), 6.74 (dd,
Methoxyphenyl)pipera  1H), 6.68 (dd, 1H), 3.79 (s, 3H) 3.20-3.35 (m, 8H)
zine 6.52 (t, 1H)
1-(4-

_ 7.02 (d, 2H), 7.36 (d, 3.43 (m, 4H), 3.60 (m,
Methoxyphenyl)pipera 3.76 (s, 3H)[3]

. 2H)[3] 4H)[3]

zine

Note: Data for the 3- and 4-isomers are for the hydrochloride salts in DMSO-ds, which may

cause slight variations in chemical shifts compared to the free base.

« 13 1
Aromatic Carbons -OCHs Carbon (9, Piperazine Carbons
Compound
(3, ppm) ppm) (3, ppm)
1-(2-
Methoxyphenyl)pi 1523, 141.3, 1233, 55.4[2] 54.3, 49.6[2]
ethoxyphenyl)pipera ) .3, 49.
] yPRenylpip 121.1, 118.3, 111.4[2]
zine
1-(3-
Meth henyhpi 160.8, 152.8, 130.4, - 521 46.0
ethoxyphenyl)pipera . .1, 46.
] ypRenyipip 107.8,104.5, 101.4
zZine
1-(4-
) 154.2, 145.8, 118.9,
Methoxyphenyl)pipera 55.7 51.2,50.1
. 114.8
zine

Table 3: Infrared (IR) Spectroscopy Data
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Compound

Key Absorptions (cm~?)

1-(2-Methoxyphenyl)piperazine

2938 (C-H stretch), 2821 (C-H stretch), 1591
(C=C aromatic), 1500 (C=C aromatic), 1240 (C-
O stretch), 748 (aromatic C-H bend)

1-(3-Methoxyphenyl)piperazine

2940 (C-H stretch), 2830 (C-H stretch), 1605
(C=C aromatic), 1490 (C=C aromatic), 1210 (C-
O stretch), 770 (aromatic C-H bend)

1-(4-Methoxyphenyl)piperazine

2935 (C-H stretch), 2825 (C-H stretch), 1510
(C=C aromaitic), 1245 (C-O stretch), 820

(aromatic C-H bend)

Table 4: Mass Spectrometry Data

Compound Molecular lon (m/z) Key Fragment lons (m/z)

1-(2-Methoxyphenyl)piperazine  192[4]

150, 135, 120, 92, 77[4]

1-(3-Methoxyphenyl)piperazine 192

150, 135, 107, 77

1-(4-Methoxyphenyl)piperazine  192[5]

177, 150, 135, 108, 77

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

'H and **C NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of the analyte was dissolved in 0.5-0.7 mL of

deuterated chloroform (CDCIs) or dimethyl sulfoxide (DMSO-ds). The solution was transferred

to a5 mm NMR tube.

Instrumentation: Spectra were acquired on a 400 MHz NMR spectrometer.

H NMR Acquisition:

e Pulse Program: Standard single-pulse sequence.
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Spectral Width: 0-12 ppm.

Acquisition Time: 3-4 seconds.

Relaxation Delay: 1 second.

Number of Scans: 16-64.

Temperature: 298 K.

13C NMR Acquisition:

e Pulse Program: Proton-decoupled pulse sequence.
e Spectral Width: 0-200 ppm.

e Acquisition Time: 1-2 seconds.

¢ Relaxation Delay: 2 seconds.

e Number of Scans: 1024-4096.

e Temperature: 298 K.

Data Processing: The free induction decay (FID) was Fourier transformed, and the resulting
spectrum was phase-corrected. The chemical shifts were referenced to the residual solvent
peak (CDCls: & 7.26 for *H and & 77.16 for 13C; DMSO-ds: 6 2.50 for *H and & 39.52 for 13C).

Fourier Transform Infrared (FTIR) Spectroscopy

Sample Preparation: A small amount of the solid sample was placed directly onto the diamond
crystal of an Attenuated Total Reflectance (ATR) accessory. For liquid samples, a single drop
was applied to the crystal.

Instrumentation: A standard FTIR spectrometer equipped with a universal ATR accessory.
Data Acquisition:

e Abackground spectrum of the clean, empty ATR crystal was recorded.
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The sample spectrum was then recorded from 4000 to 400 cm~1.

The final spectrum was presented in terms of transmittance.

Resolution: 4 cm~1.

Number of Scans: 16.

Mass Spectrometry

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an
electron ionization (EI) source.

Chromatographic Conditions:

Column: 30 m x 0.25 mm ID, 0.25 um film thickness, fused silica capillary column coated
with a 5% phenyl methylpolysiloxane phase.

Carrier Gas: Helium.

Injection Mode: Splitless.

Temperature Program: Initial temperature of 100°C, ramped to 280°C at a rate of 15°C/min.

Mass Spectrometry Conditions:

lonization Mode: Electron lonization (EI) at 70 eV.

Mass Range: m/z 40-550.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic differentiation of
piperazine isomers.
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Workflow for Piperazine Isomer Differentiation
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Mass Spectrometry

Data Analysis and Interpretation

Analyze Aromatic Splitting Patterns & Chemical Shifts Compare Aromatic & Piperazine Carbon Shifts Identify Fingerprint Region Differences Examine Fragmentation Patterns

Isomer 3 Isomer 1 Isomer 2
(e.g., para) (e.g., ortho) (e.g., meta)

Click to download full resolution via product page

Caption: Spectroscopic workflow for isomer differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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